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Compound of Interest

Compound Name: MK-0736 hydrochloride

Cat. No.: B12765367 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of MK-0736 hydrochloride, a potent and

selective inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1). This document

consolidates key chemical data, explores its mechanism of action and associated signaling

pathways, and presents detailed experimental protocols for its evaluation.

Core Compound Data
MK-0736 hydrochloride and its free base, MK-0736, are crucial tools in the study of metabolic

disorders. The following table summarizes their fundamental chemical properties.

Property MK-0736 hydrochloride MK-0736 (Free Base)

CAS Number 719274-77-8[1][2][3] 719272-79-4[2][4][5]

Molecular Weight 506.02 g/mol [1] 469.57 g/mol [2][5]

Chemical Formula C₂₃H₃₁ClF₃N₃O₂S[1] C₂₃H₃₀F₃N₃O₂S[2][5]

Primary Target

11β-hydroxysteroid

dehydrogenase type 1 (11β-

HSD1)

11β-hydroxysteroid

dehydrogenase type 1 (11β-

HSD1)
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MK-0736 is a selective inhibitor of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1). This

enzyme is pivotal in the tissue-specific regulation of glucocorticoid levels, catalyzing the

conversion of inactive cortisone to the active glucocorticoid, cortisol. By inhibiting 11β-HSD1,

MK-0736 effectively reduces intracellular cortisol concentrations in key metabolic tissues such

as the liver and adipose tissue.

Elevated intracellular cortisol levels are associated with features of the metabolic syndrome,

including insulin resistance, hypertension, and obesity. The inhibition of 11β-HSD1 by MK-0736

has been shown to mitigate these effects. One of the downstream pathways affected by

glucocorticoid-induced insulin resistance involves the activation of c-Jun N-terminal kinase

(JNK) signaling in adipocytes. By reducing intracellular cortisol, MK-0736 can prevent this JNK

activation, thereby improving insulin signaling.
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Signaling pathway of 11β-HSD1 inhibition by MK-0736.
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Experimental Protocols
The following are representative protocols for evaluating the efficacy of MK-0736
hydrochloride in both in vitro and in vivo settings.

In Vitro 11β-HSD1 Enzyme Inhibition Assay (Cell-Based)
This protocol describes a cell-based assay to determine the inhibitory potential of MK-0736 on

11β-HSD1 activity.

Materials:

HEK293 cells stably expressing human 11β-HSD1

Cell culture medium (e.g., DMEM)

Cortisone

MK-0736 hydrochloride

Assay buffer (e.g., serum-free medium)

LC-MS/MS system for cortisol quantification

Procedure:

Cell Culture: Plate the HEK293-h11β-HSD1 cells in a multi-well plate and culture until they

reach confluency.

Compound Preparation: Prepare serial dilutions of MK-0736 hydrochloride in the assay

buffer.

Pre-incubation: Wash the cells with the assay buffer and then pre-incubate them with the

various concentrations of MK-0736 hydrochloride for 30 minutes at 37°C.

Reaction Initiation: Add cortisone to the wells to initiate the enzymatic reaction.

Incubation: Incubate the plate at 37°C in a CO₂ incubator for a predetermined time (e.g., 1-4

hours).
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Sample Collection: Collect the cell culture supernatant.

Quantification: Analyze the concentration of cortisol in the supernatant using a validated LC-

MS/MS method.

Data Analysis: Calculate the percentage of inhibition for each concentration of MK-0736
hydrochloride and determine the IC₅₀ value.
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Workflow for an in vitro 11β-HSD1 enzyme inhibition assay.
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In Vivo Evaluation in a Diet-Induced Obesity Mouse
Model
This protocol outlines a general procedure for assessing the in vivo efficacy of MK-0736
hydrochloride in a mouse model of metabolic syndrome.

Materials:

C57BL/6J mice

High-fat diet (HFD; e.g., 60% kcal from fat)

Standard chow diet

MK-0736 hydrochloride

Vehicle for oral administration (e.g., 0.5% methylcellulose)

Equipment for oral gavage, blood collection, and measurement of metabolic parameters

(glucose, insulin, lipids).

Procedure:

Induction of Obesity: Feed male C57BL/6J mice a high-fat diet for 8-12 weeks to induce

obesity and insulin resistance. A control group should be fed a standard chow diet.

Animal Grouping: Randomly assign the HFD-fed mice to treatment groups (e.g., vehicle

control, MK-0736 hydrochloride at various doses).

Drug Administration: Administer MK-0736 hydrochloride or vehicle daily via oral gavage for

a specified period (e.g., 4 weeks).

Monitoring: Monitor body weight and food intake regularly throughout the study.

Metabolic Testing: Perform metabolic tests such as an oral glucose tolerance test (OGTT) or

an insulin tolerance test (ITT) towards the end of the treatment period.
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Terminal Sample Collection: At the end of the study, collect terminal blood samples for

analysis of fasting glucose, insulin, and lipid profiles. Collect tissues (e.g., liver, adipose

tissue) for further analysis (e.g., gene expression, enzyme activity assays).

Data Analysis: Statistically analyze the differences in metabolic parameters between the

treatment groups.
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Workflow for in vivo evaluation in a diet-induced obesity mouse model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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